Cas no 2229315-70-0 (2-(dimethylamino)phenylmethanesulfonamide)

• Product Name: 2-(dimethylamino)phenylmethanesulfonamide
• CAS No: 2229315-70-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6450374
• PubChem ID: 165641250
• Update Time: 2025-10-24

2-(dimethylamino)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)phenylmethanesulfonamide
• EN300-2004145
• [2-(dimethylamino)phenyl]methanesulfonamide
• 2229315-70-0

• Inchi： 1S/C9H14N2O2S/c1-11(2)9-6-4-3-5-8(9)7-14(10,12)13/h3-6H,7H2,1-2H3,(H2,10,12,13)
• InChI Key： YQAGSFBCOKVSCM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1N(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(dimethylamino)phenylmethanesulfonamide

Comprehensive Overview of 2-(Dimethylamino)phenylmethanesulfonamide (CAS No. 2229315-70-0)

2-(Dimethylamino)phenylmethanesulfonamide (CAS No. 2229315-70-0) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and advanced materials. The presence of both dimethylamino and phenylmethanesulfonamide groups in its structure makes it a versatile intermediate for various synthetic applications.

The chemical properties of 2-(dimethylamino)phenylmethanesulfonamide are of particular interest to researchers. Its molecular formula and weight, solubility profile, and stability under different conditions are critical factors that influence its utility in laboratory and industrial settings. Recent studies have explored its potential as a building block in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders. This aligns with the growing demand for innovative compounds in the pharmaceutical sector.

One of the most frequently asked questions about 2-(dimethylamino)phenylmethanesulfonamide is its role in drug discovery. Researchers are increasingly focusing on sulfonamide-based compounds due to their bioactivity and compatibility with biological systems. The dimethylamino moiety in this compound enhances its interaction with various enzymes and receptors, making it a valuable candidate for further investigation. Additionally, its potential applications in material science, such as in the development of polymers and coatings, are being explored.

The synthesis of 2-(dimethylamino)phenylmethanesulfonamide involves a series of well-documented chemical reactions, ensuring high purity and yield. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to confirm its structure and purity. These methods are essential for maintaining the compound's integrity, especially when used in sensitive applications like pharmaceutical intermediates or research reagents.

From a market perspective, the demand for 2-(dimethylamino)phenylmethanesulfonamide is expected to rise, driven by its expanding applications in life sciences and chemical manufacturing. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. Its relevance in green chemistry initiatives, where sustainable and efficient synthesis methods are prioritized, further enhances its market potential.

Safety and handling of 2-(dimethylamino)phenylmethanesulfonamide are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its use. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are recommended to maintain its stability over time. These guidelines are particularly important for researchers working with this compound in long-term studies.

In conclusion, 2-(dimethylamino)phenylmethanesulfonamide (CAS No. 2229315-70-0) is a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a valuable asset in pharmaceutical research, material science, and beyond. As the scientific community continues to explore its potential, this compound is poised to play an even more prominent role in advancing innovation across multiple disciplines.